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Compound of Interest

Compound Name: HIV-1 inhibitor-50

Cat. No.: B12404796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for three common cell-based assays used to

evaluate the efficacy and cytotoxicity of potential HIV-1 inhibitors: the Luciferase Reporter Gene

Assay, the p24 Antigen ELISA, and the MTT Cytotoxicity Assay.

Luciferase Reporter Gene Assay for HIV-1 Inhibition
This assay offers a rapid and sensitive method for quantifying HIV-1 infection and its inhibition.

It utilizes genetically engineered cell lines that contain a luciferase reporter gene under the

control of the HIV-1 long terminal repeat (LTR). Upon successful HIV-1 infection and Tat protein

expression, the LTR is activated, leading to the expression of luciferase. The resulting

luminescence is proportional to the level of viral replication.
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Preparation

Incubation

Detection

Data Analysis

Seed TZM-bl cells in a 96-well plate

Add compound dilutions to cells

Prepare serial dilutions of test compounds Prepare HIV-1 virus stock

Infect cells with HIV-1

Incubate for 48 hours

Lyse cells

Add luciferase substrate

Measure luminescence

Calculate percent inhibition

Plot dose-response curve

Determine IC50 value
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Preparation

ELISA Procedure

Data Analysis

Culture and infect target cells (e.g., MT-4, PBMCs)

Treat cells with test compounds

Incubate for several days

Collect culture supernatant

Add supernatant/standards to antibody-coated plate

Incubate and wash

Add biotinylated detection antibody

Incubate and wash

Add Streptavidin-HRP

Incubate and wash

Add TMB substrate

Add stop solution

Read absorbance at 450 nm

Plot standard curve

Quantify p24 in samples

Calculate % inhibition and IC50
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Preparation

Treatment and Incubation

Detection

Data Analysis

Seed cells in a 96-well plate

Add compound dilutions to cells

Prepare serial dilutions of test compounds

Incubate for the same duration as the antiviral assay

Add MTT solution

Incubate for 1-4 hours

Add solubilization solution (e.g., DMSO)

Read absorbance at 570 nm

Calculate percent cell viability

Determine CC50 value
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To cite this document: BenchChem. [Application Notes and Protocols for HIV-1 Inhibitor Cell-
Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404796#hiv-1-inhibitor-50-cell-based-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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